Cas no 917746-82-8 (1-[3-(3-Mercapto-5-methyl-[1,2,4]triazol-4-yl)-propyl]-pyrrolidin-2-one)

• Product Name: 1-[3-(3-Mercapto-5-methyl-[1,2,4]triazol-4-yl)-propyl]-pyrrolidin-2-one
• CAS No: 917746-82-8
• MF: C₁₀H₁₆N₄OS
• MW: 240.325240135193
• CID: 3082574
• PubChem ID: 18524352
• Update Time: 2025-05-19

1-[3-(3-Mercapto-5-methyl-[1,2,4]triazol-4-yl)-propyl]-pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-(3-Mercapto-5-methyl-[1,2,4]triazol-4-yl)-propyl]-pyrrolidin-2-one
• AKOS000678442
• 1-(3-(3-Mercapto-5-methyl-4H-1,2,4-triazol-4-yl)propyl)pyrrolidin-2-one
• DTXSID701132982
• 1-[3-(1,5-Dihydro-3-methyl-5-thioxo-4H-1,2,4-triazol-4-yl)propyl]-2-pyrrolidinone
• 917746-82-8

• MDL： MFCD08899018
• Inchi： 1S/C10H16N4OS/c1-8-11-12-10(16)14(8)7-3-6-13-5-2-4-9(13)15/h2-7H2,1H3,(H,12,16)
• InChI Key： WZGPULXWHVDENL-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C)N1CCCN1C(CCC1)=O

Computed Properties

• Exact Mass: 240.10448232Da
• Monoisotopic Mass: 240.10448232Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 80Ų

Additional information on 1-[3-(3-Mercapto-5-methyl-[1,2,4]triazol-4-yl)-propyl]-pyrrolidin-2-one

Introduction to 1-[3-(3-Mercapto-5-methyl-[1,2,4]triazol-4-yl)-propyl]-pyrrolidin-2-one and Its Significance in Modern Chemical Biology

1-[3-(3-Mercapto-5-methyl-[1,2,4]triazol-4-yl)-propyl]-pyrrolidin-2-one, with the CAS number 917746-82-8, is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in both academic and industrial settings.

The molecular structure of 1-[3-(3-Mercapto-5-methyl-[1,2,4]triazol-4-yl)-propyl]-pyrrolidin-2-one incorporates several key functional groups that contribute to its reactivity and biological significance. The presence of a 3-mercapto group and a 5-methyl-[1,2,4]triazol-4-yl moiety introduces a high degree of versatility in its chemical interactions. These features make the compound an attractive candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on understanding the mechanisms by which small molecules can modulate biological pathways. 1-[3-(3-Mercapto-5-methyl-[1,2,4]triazol-4-yl)-propyl]-pyrrolidin-2-one has been studied for its potential role in inhibiting various enzymatic activities and interacting with biological targets. Its ability to bind to specific proteins and enzymes has opened up new avenues for drug discovery and development.

One of the most compelling aspects of this compound is its potential application in the treatment of inflammatory diseases. Studies have shown that molecules with similar structural motifs can exhibit anti-inflammatory properties by modulating key signaling pathways involved in inflammation. The 3-mercapto group, in particular, has been identified as a crucial element in its interaction with biological targets, suggesting that it plays a vital role in its biological activity.

The synthesis of 1-[3-(3-Mercapto-5-methyl-[1,2,4]triazol-4-yl)-propyl]-pyrrolidin-2-one presents unique challenges due to the complexity of its structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. The development of efficient synthetic routes has been a key focus for researchers aiming to explore its full potential.

Recent studies have also highlighted the importance of understanding the pharmacokinetic properties of this compound. Pharmacokinetics plays a critical role in determining the efficacy and safety of a drug candidate. By studying how 1-[3-(3-Mercapto-5-methyl-[1,2,4]triazol-4-yl)-propyl]-pyrrolidin-2-one is absorbed, distributed, metabolized, and excreted (ADME), researchers can gain valuable insights into its behavior within the body.

The impact of this compound on drug discovery is further underscored by its potential as a lead molecule for further optimization. By modifying specific parts of its structure, researchers can fine-tune its biological activity to improve its efficacy and reduce potential side effects. This approach aligns with the broader trend in drug development towards rational design based on structural information.

In conclusion, 1-[3-(3-Mercapto-5-methyl-[1,2,4]triazol-4-yl)-propyl]-pyrrolidin-2-one (CAS no. 917746-82-8) represents a significant advancement in the field of chemical biology. Its unique structural features and promising biological activities make it a valuable asset in the search for new therapeutic agents. As research continues to uncover more about its properties and potential applications, this compound is poised to play an important role in future medical breakthroughs.